Cas no 1803961-92-3 (Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate is a fluorinated pyridine derivative with a unique structural profile, combining difluoromethyl, trifluoromethoxy, and hydroxyl functional groups. This compound exhibits high reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in the design of bioactive molecules. The ester group at the 2-position allows for further functionalization, while the hydroxyl group at the 5-position provides a site for derivatization. Its well-defined structure and functional diversity make it a versatile building block for advanced chemical applications.
Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate structure
1803961-92-3 structure
Product Name:Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
CAS No:1803961-92-3
MF:C9H6F5NO4
MW:287.140260219574
CID:4831646
Update Time:2025-05-24

Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
    • Inchi: 1S/C9H6F5NO4/c1-18-8(17)5-4(7(10)11)6(3(16)2-15-5)19-9(12,13)14/h2,7,16H,1H3
    • InChI Key: SBIUDKIKAKOBFN-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC)=NC=C(C=1OC(F)(F)F)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • XLogP3: 2.5
  • Topological Polar Surface Area: 68.6

Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096142-1g
Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
1803961-92-3 97%
1g
$1,519.80 2022-04-02

Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1803961-92-3, known as Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxy group at position 5, and a trifluoromethoxy group at position 4. The methyl ester group at position 2 further enhances its chemical versatility.

Recent studies have highlighted the potential of this compound as a bioactive agent in the development of new drugs and pesticides. Its structure suggests strong electronic effects due to the presence of multiple fluorine atoms, which are known to enhance the stability and bioavailability of molecules. The trifluoromethoxy group, in particular, contributes to the compound's ability to interact with biological systems, making it a promising candidate for targeted drug delivery systems.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted synthesis, which has significantly improved the reaction efficiency and yield. This method not only reduces the time required for synthesis but also minimizes the environmental impact by lowering energy consumption. Researchers have also explored the use of catalytic asymmetric synthesis to produce enantiomerically pure versions of this compound, which is crucial for its application in chiral drug development.

The biological activity of Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in metabolic pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research.

In terms of environmental impact, this compound has been shown to exhibit low toxicity to non-target organisms, making it an eco-friendly alternative to traditional chemicals. Its degradation products have been analyzed under various environmental conditions, revealing that it undergoes rapid biodegradation under aerobic conditions. This characteristic aligns with current global efforts to develop sustainable chemical solutions.

Recent collaborative studies between academic institutions and industry partners have focused on scaling up the production of this compound while maintaining its high purity and bioactivity. Advanced purification techniques, such as high-performance liquid chromatography (HPLC) and crystallization, have been employed to ensure consistent product quality. These efforts have paved the way for its commercialization in niche markets.

The structural uniqueness of Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate also lends itself well to materials science applications. For instance, its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor development. Preliminary results indicate that it could serve as an effective ligand in homogeneous catalysis, offering advantages over conventional ligands due to its high thermal stability and selectivity.

In conclusion, Methyl 3-(difluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its synthesis, biological activity, and environmental profile have been thoroughly investigated, positioning it as a valuable asset in both academic research and industrial development. As research continues to uncover new facets of its potential, this compound is poised to play a pivotal role in advancing modern science and technology.

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